N-(3-methoxyphenyl)-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H14N2O5/c1-21-12-6-4-5-11(9-12)16-15(18)10-22-14-8-3-2-7-13(14)17(19)20/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: CMLKHEVWKAKSEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H14N2O5
• Molecular Weight: 302.28 g/mol

Description

N-(3-methoxyphenyl)-2-(2-nitrophenoxy)acetamide, also known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic benefits. MNPA is a small molecule that belongs to the class of compounds known as nitrophenols. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Green Synthesis Methods

Research by Zhang Qun-feng et al. (2008) focuses on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate for azo disperse dyes production. This study demonstrates the use of a novel Pd/C catalyst for the hydrogenation process, emphasizing environmentally friendly synthesis methods (Zhang Qun-feng, 2008).

Anticancer, Anti-Inflammatory, and Analgesic Properties

P. Rani et al. (2014) developed novel series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives to explore their potential as anticancer, anti-inflammatory, and analgesic agents. This research highlights the potential pharmaceutical applications of such compounds (P. Rani, D. Pal, R. Hegde, S. R. Hashim, 2014).

Photocatalytic Degradation Studies

N. Jallouli et al. (2017) investigated the photocatalytic degradation of N-(4-hydroxyphenyl)acetamide (paracetamol), an analgesic drug, using TiO2 nanoparticles. This study sheds light on the environmental applications of photocatalytic processes in degrading pharmaceutical compounds in water (N. Jallouli, K. Elghniji, H. Trabelsi, M. Ksibi, 2017).

Chemical Synthesis and Characterization

Research by Zhang Da-yang (2004) on the synthesis of N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide provides insights into chemical synthesis techniques, optimal reaction conditions, and product characterization. Such studies are fundamental in the development and understanding of new chemical entities (Zhang Da-yang, 2004).